![molecular formula C15H18N2O3 B1229564 4-[(1,2-Dimethyl-5-indolyl)methylamino]-4-oxobutanoic acid](/img/structure/B1229564.png)
4-[(1,2-Dimethyl-5-indolyl)methylamino]-4-oxobutanoic acid
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Overview
Description
4-[(1,2-dimethyl-5-indolyl)methylamino]-4-oxobutanoic acid is a member of indoles.
Scientific Research Applications
Synthesis and Chemical Reactions
- 4-Oxobutanoic acid derivatives are used in the synthesis of various chemical compounds. A study demonstrated the reaction of these derivatives with carbon disulfide to yield thiophene and thieno derivatives, which are significant in chemical research (Mohareb et al., 1995).
Molecular Docking and Structural Studies
- 4-Oxobutanoic acid derivatives have been used in molecular docking and vibrational studies. These studies provide insight into the molecular structure and reactivity of such compounds, and have implications in materials science and pharmacology (Vanasundari et al., 2018).
Spectroscopic Analysis
- Spectroscopic techniques have been applied to study the structure and properties of 4-oxobutanoic acid derivatives. Such analyses are essential in understanding the electronic and optical properties of these compounds (Raju et al., 2015).
Development of Fluorescent Probes
- A novel 4-oxobutanoic acid derivative was synthesized as a fluorescent probe for β-amyloids, providing a tool for the molecular diagnosis of Alzheimer’s disease (Fa et al., 2015).
Oxygenation Studies
- The oxygenation of tryptophan analogues, including those derived from 4-oxobutanoic acid, has been studied to understand their chemical behavior and potential applications in biochemistry (Itakura et al., 1994).
properties
Molecular Formula |
C15H18N2O3 |
---|---|
Molecular Weight |
274.31 g/mol |
IUPAC Name |
4-[(1,2-dimethylindol-5-yl)methylamino]-4-oxobutanoic acid |
InChI |
InChI=1S/C15H18N2O3/c1-10-7-12-8-11(3-4-13(12)17(10)2)9-16-14(18)5-6-15(19)20/h3-4,7-8H,5-6,9H2,1-2H3,(H,16,18)(H,19,20) |
InChI Key |
WTNNBQZMKLUJTA-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=C(N1C)C=CC(=C2)CNC(=O)CCC(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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